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Compound of Interest

Compound Name: Acyline

Cat. No.: B1665008 Get Quote

An In-depth Technical Guide to Acyline: Chemical Structure and Synthesis

Introduction
Acyline, also known as MER-104, is a potent, synthetic, third-generation gonadotropin-

releasing hormone (GnRH) antagonist.[1] As a decapeptide (a peptide composed of ten amino

acids), it functions by competitively blocking the GnRH receptor in the pituitary gland.[2] This

action leads to a rapid, dose-dependent, and sustained suppression of luteinizing hormone

(LH), follicle-stimulating hormone (FSH), and consequently, testosterone levels.[3][4] Originally

synthesized by Jean Rivier at the Salk Institute, Acyline has been investigated for its potential

applications in hormone-dependent diseases and male contraception.[2] This guide provides a

detailed overview of its chemical structure, properties, synthesis pathway, and mechanism of

action for researchers and drug development professionals.

Chemical Structure and Properties
Acyline is a modified decapeptide with specific non-standard amino acids and N- and C-

terminal modifications to enhance potency and stability.

IUPAC Condensed Sequence: Ac-D-2Nal-D-Phe(4-Cl)-D-3Pal-Ser-L-Phe(4-NHAc)-D-Phe(4-

NHAc)-Leu-Lys(iPr)-Pro-D-Ala-NH2[5]

Description: The structure includes an acetylated N-terminus (Ac), several D-amino acids for

resistance to proteolysis, a chlorinated phenylalanine, a pyridylalanine (3Pal), two acetylated
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phenylalanines, and an isopropyl-modified lysine. The C-terminus is an amidated D-alanine.

Physicochemical Properties
The key quantitative properties of Acyline are summarized in the table below.

Property Value Reference(s)

CAS Number 170157-13-8 [6]

Chemical Formula C₈₀H₁₀₂ClN₁₅O₁₄ [6]

Molecular Weight 1533.21 g/mol [5][6]

Exact Mass 1531.7419 Da [6]

Elemental Analysis
C: 62.67%, H: 6.71%, Cl:

2.31%, N: 13.70%, O: 14.61%
[6]

Appearance Lyophilized powder [2]

Synthesis Pathway
As a peptide, Acyline is produced via Solid-Phase Peptide Synthesis (SPPS). This method

involves the stepwise addition of protected amino acids to a growing peptide chain that is

covalently attached to an insoluble polymer resin. The Fmoc/tBu (9-

fluorenylmethyloxycarbonyl/tert-butyl) strategy is the most common approach for this type of

synthesis.
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SPPS Cycle (Repeated for each Amino Acid)

Resin-Bound Peptide
(N-terminus Fmoc-protected)

1. Deprotection
(Piperidine in DMF)

 Wash
(DMF)

 2. Coupling
(Fmoc-Amino Acid + Activator)

 Wash
(DMF)

 

Cycle Repeats
(Peptide is n+1)

Final Cleavage & Deprotection
(TFA Cocktail)

After last amino acid
Start:

Fmoc-D-Ala attached
to Rink Amide Resin

Purification
(RP-HPLC)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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